Cas no 2034595-12-3 (methyl 4-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamoyl}benzoate)

• Product Name: methyl 4-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamoyl}benzoate
• CAS No: 2034595-12-3
• MF: C₂₂H₂₆N₄O₃
• MW: 394.4668
• CID: 5355546
• Update Time: 2025-06-13

methyl 4-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• UGKZDLVJTBOOPC-UHFFFAOYSA-N
• methyl 4-((1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)carbamoyl)benzoate
• methyl 4-[[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamoyl]benzoate
• methyl 4-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamoyl}benzoate

• Inchi： 1S/C22H26N4O3/c1-29-22(28)16-8-6-15(7-9-16)21(27)25-17-10-12-26(13-11-17)20-18-4-2-3-5-19(18)23-14-24-20/h6-9,14,17H,2-5,10-13H2,1H3,(H,25,27)
• InChI Key： UGKZDLVJTBOOPC-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=1[H])N([H])C1([H])C([H])([H])C([H])([H])N(C2C3=C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])N=C([H])N=2)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 570
• XLogP3: 3.3
• Topological Polar Surface Area: 84.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on methyl 4-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamoyl}benzoate

Research Brief on Methyl 4-{[1-(5,6,7,8-Tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamoyl}benzoate (CAS: 2034595-12-3)

Methyl 4-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamoyl}benzoate (CAS: 2034595-12-3) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrahydroquinazoline and piperidine scaffold, has shown promising potential in targeting specific biological pathways, particularly in the context of kinase inhibition and cancer therapeutics. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a candidate for further preclinical development.

The synthesis of methyl 4-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamoyl}benzoate involves a multi-step process, starting with the condensation of 4-piperidone with tetrahydroquinazoline derivatives, followed by carbamoylation with methyl 4-(chlorocarbonyl)benzoate. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more robust biological evaluations. Structural characterization via NMR and mass spectrometry has confirmed its molecular identity, while X-ray crystallography has provided insights into its conformational stability and binding motifs.

In vitro studies have demonstrated that methyl 4-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamoyl}benzoate exhibits potent inhibitory activity against a range of kinases, including those implicated in oncogenic signaling pathways. Specifically, it has shown nanomolar affinity for certain receptor tyrosine kinases (RTKs) and serine/threonine kinases, as evidenced by kinase profiling assays. Mechanistic studies suggest that the compound binds to the ATP-binding pocket of these kinases, thereby disrupting their catalytic activity and downstream signaling cascades.

Preliminary in vivo evaluations in murine models have revealed favorable pharmacokinetic properties, including moderate plasma half-life and good oral bioavailability. Notably, the compound has demonstrated antitumor efficacy in xenograft models of breast and lung cancer, with minimal off-target toxicity observed at therapeutic doses. These findings underscore its potential as a lead compound for further optimization and clinical translation.

Despite these promising results, challenges remain in optimizing the selectivity and metabolic stability of methyl 4-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamoyl}benzoate. Current research efforts are focused on structure-activity relationship (SAR) studies to identify analogs with improved potency and reduced off-target effects. Additionally, combination therapy strategies are being explored to enhance its therapeutic efficacy in resistant cancer phenotypes.

In conclusion, methyl 4-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]carbamoyl}benzoate (CAS: 2034595-12-3) represents a promising scaffold for the development of novel kinase inhibitors. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation in the context of cancer therapeutics. Future studies will likely focus on advancing its preclinical profile and elucidating its full therapeutic potential.